3-(3-Fluoro-phenoxy)-phenylamine
CAS No.: 446884-28-2
Cat. No.: VC16688498
Molecular Formula: C12H10FNO
Molecular Weight: 203.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 446884-28-2 |
|---|---|
| Molecular Formula | C12H10FNO |
| Molecular Weight | 203.21 g/mol |
| IUPAC Name | 3-(3-fluorophenoxy)aniline |
| Standard InChI | InChI=1S/C12H10FNO/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H,14H2 |
| Standard InChI Key | MTBCEXFCKWEIIR-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=CC(=C1)OC2=CC(=CC=C2)F)N |
Introduction
3-(3-Fluoro-phenoxy)-phenylamine is an organic compound with the molecular formula C12H10FNO and a molecular weight of 203.21 g/mol . It features a phenylamine core with a fluorophenoxy substituent, which is crucial for its chemical and biological properties. This compound is of interest in various fields, including medicinal chemistry, due to its potential pharmacological effects.
Synthesis
The synthesis of 3-(3-Fluoro-phenoxy)-phenylamine typically involves multiple steps starting from commercially available precursors. While specific synthetic routes for this compound are not detailed in available literature, similar compounds often involve nitration, reduction, and etherification reactions to form the desired phenoxy linkage.
Biological Activity
Although specific biological activities of 3-(3-Fluoro-phenoxy)-phenylamine are not extensively documented, compounds with similar structures have shown significant pharmacological effects. For instance, fluorinated compounds can exhibit enhanced binding affinity and selectivity towards molecular targets such as enzymes or receptors. The presence of a fluorine atom can also influence the compound's pharmacokinetic properties.
Future Directions
Further research is needed to fully explore the biological and chemical properties of 3-(3-Fluoro-phenoxy)-phenylamine. This could involve investigating its potential applications in medicinal chemistry, such as anticancer or antiviral activities, and optimizing its synthesis for industrial production.
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